Cas no 64840-81-9 (4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-)

• Product Name: 4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-
• CAS No: 64840-81-9
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• CID: 415504
• PubChem ID: 13241479
• Update Time: 2025-04-19

4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-
• 2,3-dimethyl-6-undecyl-1H-pyridin-4-one
• DTXSID40531343
• 64840-81-9
• 2,3-Dimethyl-6-undecylpyridin-4(1H)-one

• Inchi： 1S/C18H31NO/c1-4-5-6-7-8-9-10-11-12-13-17-14-18(20)15(2)16(3)19-17/h14H,4-13H2,1-3H3,(H,19,20)
• InChI Key： AMXYOJULBYSKBI-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)NC(=C1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 277.24073
• Monoisotopic Mass: 277.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1